Dimethylsilylbis(tetramethylcyclopentadienyl)zirconium dichloride
Overview
Description
Dimethylsilylbis(tetramethylcyclopentadienyl)zirconium dichloride is an organometallic compound with the chemical formula [(CH3)2Si(C5H4)2]2ZrCl2 . It is also known by other synonyms such as Dimethylsilylbis(tetramethylcyclo -pentadienyl)-zirconium dichloride and Dimethylsilylenebis(tetramethylcyclopentadeinyl)zirconium(IV)Dichloride .
Synthesis Analysis
The synthesis of this compound has been reported in the literature . The synthesis involves the use of two zirconocenes, dimethylsilylbis (hexamethylindenyl) zirconium dichloride, rac - (SBI*)ZrCl 2, and n butyldimethylsilyl (hexamethylindenyl) zirconium trichloride . The complexes were characterized by NMR spectroscopy and X-ray crystallography .Molecular Structure Analysis
The molecular structure of Dimethylsilylbis(tetramethylcyclopentadienyl)zirconium dichloride is based on the formula C20H30Si.Cl2Zr . The molecular weight of the compound is 460.67 .Chemical Reactions Analysis
The compound has been used in the polymerization of ethylene . It demonstrated a very high activity for solution phase polymerization of ethylene . Both rac - (SBI*)ZrCl 2 and rac - (EBI*)ZrCl 2 (EBI* = ethylenebis (hexamethylindenyl)) have been supported on MAO modified silica and AMOST layered double hydroxides (AMO-LDHs), and evaluated as catalysts in the slurry-phase polymerisation of ethylene .Physical And Chemical Properties Analysis
The compound is orange in color . It has a molecular weight of 460.67 . The compound is moisture sensitive .properties
CAS RN |
100516-64-1 |
|---|---|
Product Name |
Dimethylsilylbis(tetramethylcyclopentadienyl)zirconium dichloride |
Molecular Formula |
C20H30Si.Cl2Zr |
Molecular Weight |
460.67 |
Origin of Product |
United States |
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